Cas no 864917-23-7 (N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-23-7
• MF: C₁₈H₁₇N₃O₂S₂
• MW: 371.476481199265
• CID: 6420610
• PubChem ID: 7119335
• Update Time: 2025-06-13

N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-(2-methoxyphenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-(2-methoxyphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• AKOS024597655
• N-(2-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• F0698-0120
• 864917-23-7
• N-(2-methoxyphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide

• Inchi： 1S/C18H17N3O2S2/c1-12-7-9-13(10-8-12)17-20-18(25-21-17)24-11-16(22)19-14-5-3-4-6-15(14)23-2/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key： AFPVUTJZSYPEBI-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC(C)=CC=2)=NS1)CC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 371.07621914g/mol
• Monoisotopic Mass: 371.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.17±0.70(Predicted)

Additional information on N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-23-7)

The compound N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a 1,2,4-thiadiazole core and a methoxyphenyl acetamide moiety. These structural elements are believed to contribute to its bioactivity, particularly in the context of enzyme inhibition and receptor modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of kinases, suggesting its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has shown promising activity in preclinical models of inflammatory diseases. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that the compound significantly reduces the production of pro-inflammatory cytokines in vitro, with an IC50 value in the low micromolar range. These findings suggest its potential utility as an anti-inflammatory agent, although further in vivo studies are required to validate these effects.

The synthesis of this compound has also been a focus of recent research. A 2022 paper in Tetrahedron Letters described an optimized synthetic route that improves yield and purity while reducing the number of steps. This advancement is particularly relevant for scaling up production for further pharmacological evaluation. The synthetic methodology involves a key thiadiazole formation step, followed by a sulfanyl acetamide coupling, which has been refined to achieve higher efficiency.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound with its putative targets. Molecular docking simulations, as reported in a 2023 study in the Journal of Chemical Information and Modeling, suggest that the compound binds to the ATP-binding site of certain kinases, with the thiadiazole ring forming critical hydrogen bonds with the kinase backbone. These computational findings are supported by experimental data from surface plasmon resonance (SPR) assays, which confirm the compound's binding affinity for specific kinase targets.

Despite these promising developments, challenges remain in the development of N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Current research efforts are focused on structural modifications to improve these pharmacological properties while maintaining the compound's bioactivity.

In conclusion, the compound N-(2-methoxyphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-23-7) represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research is expected to provide deeper insights into its mechanism of action and potential clinical applications in the coming years.